Chromium(III) tetraphenylporphine chloride
Overview
Description
Chromium(III) tetraphenylporphine chloride is a chemical compound with the formula (C44H28N4)CrCl . It is a purple powder and is used for research and development purposes .
Synthesis Analysis
The synthesis of Chromium(III) tetraphenylporphine chloride has been described in the literature . The process involves the reaction of meso-tetraphenylporphine with chromium(III) acetate in boiling phenol .Molecular Structure Analysis
The molecular structure of Chromium(III) tetraphenylporphine chloride consists of a chromium atom coordinated to a tetraphenylporphine and a chloride ion . The complex can form six-coordinate adducts with neutral oxygen, sulfur, and nitrogen donor ligands in nonaqueous solutions .Chemical Reactions Analysis
The chemical behavior of Chromium(III) tetraphenylporphine chloride has been studied in the context of its reactions with imidazole and pyridine . The complex can undergo single-electron oxidation to Chromium(IV) by peroxide compounds .Scientific Research Applications
Synthesis of Stable Chromium Complexes
Chromium(III) tetraphenylporphine chloride can be used to synthesize stable chromium complexes. For instance, the compound (AcO)CrTPP was synthesized through the reaction of meso-tetraphenylporphine with chromium(III) acetate in boiling phenol .
Coordination Properties Study
The coordination properties of chromium porphyrin in reaction with imidazole and pyridine in o-xylene were studied by electronic absorption spectroscopy and computer modeling . This provides valuable insights into the behavior of chromium(III) tetraphenylporphine chloride in various chemical reactions.
Material Science Research
Chromium(III) tetraphenylporphine chloride can be used in material science research. The compound’s unique properties make it a valuable resource for studying the properties of transition metals .
Catalysis
Chromium compounds, including Chromium(III) tetraphenylporphine chloride, are used in various catalysis applications . Their unique properties make them effective catalysts in a variety of chemical reactions.
Metallurgy
Chromium and its compounds have various applications in metallurgy . Chromium(III) tetraphenylporphine chloride, with its unique properties, can be used in research related to metallurgy.
Environmental Studies
Chromium(III) tetraphenylporphine chloride can be used in environmental studies. The compound’s unique properties make it a valuable tool for studying the impact of chromium and its compounds on the environment .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of Chromium(III) Tetraphenylporphine Chloride is the beta subunit of mitochondrial ATP synthase . This protein plays a crucial role in cellular energy production and metabolic regulation .
Mode of Action
Chromium(III) Tetraphenylporphine Chloride interacts with the beta subunit of mitochondrial ATP synthase, influencing physiological effects apart from insulin signaling . The exact mode of interaction remains elusive .
Biochemical Pathways
The compound affects the metabolism of blood glucose , regulation of insulin resistance , and metabolism of lipids . It is also involved in the redox reactions forming -yl complexes of Cr(IV) and Cr(V) under the action of different oxidative agents .
Result of Action
The molecular and cellular effects of Chromium(III) Tetraphenylporphine Chloride’s action are primarily related to its role in enhancing insulin sensitivity and managing glucose metabolism . It also impacts cellular energy metabolism and overall metabolic balance .
properties
IUPAC Name |
chlorochromium(2+);5,10,15,20-tetraphenylporphyrin-22,24-diide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C44H28N4.ClH.Cr/c1-5-13-29(14-6-1)41-33-21-23-35(45-33)42(30-15-7-2-8-16-30)37-25-27-39(47-37)44(32-19-11-4-12-20-32)40-28-26-38(48-40)43(31-17-9-3-10-18-31)36-24-22-34(41)46-36;;/h1-28H;1H;/q-2;;+3/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJXCXCGPVDGHEU-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C3C=CC(=C(C4=NC(=C(C5=CC=C([N-]5)C(=C6C=CC2=N6)C7=CC=CC=C7)C8=CC=CC=C8)C=C4)C9=CC=CC=C9)[N-]3.Cl[Cr+2] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C44H28ClCrN4 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
700.2 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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